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CAS No.: 74472-46-1

Cat. No.: B1345168

Get Quote

Abstract & Strategic Rationale
Polychlorinated biphenyl (PCB) 165 (2,3,3',4',5',6-hexachlorobiphenyl) represents a distinct

class of environmental contaminants known as Non-Dioxin-Like (NDL) PCBs. Unlike their

coplanar counterparts (e.g., PCB 126), PCB 165 does not bind avidly to the aryl hydrocarbon

receptor (AhR). Instead, its toxicity is mediated through Ryanodine Receptor (RyR)

sensitization and Constitutive Androstane Receptor (CAR) activation.

This distinction is critical for experimental design. Traditional "dioxin-like" endpoints (e.g.,

EROD activity, CYP1A1 induction) are invalid markers for PCB 165. This guide outlines the

correct animal models, dosing protocols, and mechanistic endpoints required to generate

regulatory-grade data for PCB 165 exposure.

Key Molecular Features:

Chirality: PCB 165 is an atropisomer.[1] It exists as stable rotational enantiomers which may

display differential accumulation and toxicity in biological tissues.[2][3]
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Orth-Substitution: The multiple ortho-chlorines prevent the molecule from assuming a planar

configuration, blocking AhR binding but facilitating RyR interaction.

Model Selection Strategy
The choice of model depends on whether the primary endpoint is neurodevelopmental or

metabolic.

Feature Rodent Model (Rat/Mouse) Zebrafish (Danio rerio)

Primary Application
PK/PD, Metabolic Profiling,

Behavioral Neurotox

High-Throughput

Developmental Screening

Preferred Strain

Rats:[4] Sprague-Dawley

(Metabolism)Mice: C57BL/6

(Neuro/Receptor KO)

AB Strain (Wild Type)

Route of Exposure
Oral Gavage (Mimics dietary

ingestion)

Waterborne (Dissolved in

media)

Relevance to PCB 165

High. Essential for studying

CYP induction (CAR/PXR) and

regional brain accumulation.

Medium. Good for observing

gross morphological defects

but less translatable for

hepatic enzyme induction.

Recommendation: For comprehensive toxicity profiling, the Rodent Model (Sprague-Dawley

Rat) is the gold standard due to its metabolic similarity to humans regarding CYP isoenzyme

induction.

Protocol A: Test Article Preparation (Lipid Vehicle)
Critical Warning: PCB 165 is highly lipophilic (logKow ~7.0). It must be completely solubilized in

a lipid vehicle (Corn Oil) for oral gavage. Do not use DMSO for in vivo gavage, as it can alter

gut permeability and confound metabolic results.

Workflow Diagram: Lipid Vehicle Preparation
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Caption: Solvent-exchange method ensures PCB 165 is truly dissolved in oil, not a suspension.

Step-by-Step Protocol:
Weighing: Weigh the specific amount of PCB 165 crystalline solid into a glass vial.

Primary Solubilization: Dissolve the solid in a small volume of volatile solvent (e.g., 1-2 mL of

Acetone or Hexane). Reason: PCBs dissolve poorly in oil directly; the solvent acts as a

carrier.

Oil Addition: Add the calculated volume of pharmaceutical-grade Corn Oil to the solvent-PCB

mixture.

Solvent Removal: Place the mixture under a stream of nitrogen or use a rotary evaporator at

40°C until all volatile solvent is removed.

Validation: Weigh the vial before and after to ensure only the mass of the oil + PCB

remains.

Final Concentration: Target a dosing volume of 5 mL/kg (Rat) or 10 mL/kg (Mouse).

Example: For a 10 mg/kg dose in a 200g rat (1 mL dose volume), prepare a 2 mg/mL

stock.

Protocol B: In Vivo Exposure & Endpoints
Experimental Design (Rodent)

Groups: Vehicle Control (Corn Oil), Low Dose (0.1 mg/kg), Mid Dose (1.0 mg/kg), High Dose

(10 mg/kg).

Duration:
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Acute: Single dose, sacrifice at T+24h (Gene expression).

Sub-chronic: Daily dosing for 28 days (Organ toxicity/Enzyme induction).[5]

Key Mechanistic Endpoints (The "Why" and "How")
1. Hepatic Enzyme Induction (Metabolic) PCB 165 induces enzymes via the CAR/PXR nuclear

receptors.

Assay: Microsomal preparation from liver tissue.[2]

Target:CYP2B1/2 (Rat) or CYP2B6 (Human equivalent).

Method:

Activity: PROD (Pentoxyresorufin-O-dealkylase) assay.

Expression: Western Blot using anti-CYP2B antibodies.

Note: Lack of EROD (CYP1A) induction confirms the NDL status of the congener.

2. Neurotoxicity (Ryanodine Receptor Sensitization) PCB 165 binds to RyR1/RyR2, locking the

Ca2+ channel in an "open" sub-conductance state.

Assay: [3H]-Ryanodine binding assay in cortical microsomes or Ca2+ imaging in primary

neurons.

Expected Result: Increased Ca2+ efflux or increased [3H]-Ryanodine binding affinity in the

presence of PCB 165.

Mechanistic Pathway Visualization
Understanding the dual-pathway toxicity is essential for interpreting data.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36410460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2574739/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Targets

PCB 165 Exposure

CAR / PXR
(Nuclear Receptors)

 Agonist Binding

Ryanodine Receptor
(Ca2+ Channel)

 Sensitization

CYP2B / CYP3A
Induction

 Transcriptional
Upregulation

Intracellular Ca2+
Elevation

 Altered Gating

Hepatic Hypertrophy
& Drug Interaction

Dendritic Arborization
Defects

Click to download full resolution via product page

Caption: PCB 165 acts via CAR (Liver) and RyR (Brain), distinct from Dioxin-like pathways.

Data Analysis & Quality Control
Data Presentation Template
When reporting results, segregate data by receptor pathway to prove NDL specificity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1345168/docs?utm_src=pdf-body-img#animal-models-for-studying-the-effects-of-pcb-165-exposure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Assay
PCB 165 Expected
Trend

Positive Control

CYP1A1 EROD Activity No Change PCB 126 / TCDD

CYP2B1 PROD Activity Significant Increase Phenobarbital

RyR1 Binding [3H]-Ryanodine Increase (>2-fold) PCB 95

Liver Weight Organ/Body Wt Ratio Increase Phenobarbital

Self-Validating Checks
Vehicle Control Validity: The Corn Oil group must show low baseline PROD activity. If

baseline is high, the animals may be stressed or the diet contaminated.

Solubility Check: If the dosing solution is cloudy, the PCB has crystallized. This invalidates

the dose-response curve.

Positive Control: Always run a Phenobarbital group (for CYP2B) or PCB 95 (for RyR) to

verify assay sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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